Cas no 2228353-10-2 (2-(2-fluoro-3-nitrophenyl)butanoic acid)

• Product Name: 2-(2-fluoro-3-nitrophenyl)butanoic acid
• CAS No: 2228353-10-2
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 6339987
• PubChem ID: 165797044
• Update Time: 2025-06-07

2-(2-fluoro-3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)butanoic acid
• 2228353-10-2
• EN300-1794245

• Inchi： 1S/C10H10FNO4/c1-2-6(10(13)14)7-4-3-5-8(9(7)11)12(15)16/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： HYAPXIYTKMPFCY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)butanoic acid

Introduction to 2-(2-Fluoro-3-nitrophenyl)butanoic Acid (CAS No. 2228353-10-2)

2-(2-Fluoro-3-nitrophenyl)butanoic acid (CAS No. 2228353-10-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluorinated and nitro-substituted aromatic ring, which imparts distinct chemical and biological properties.

The molecular formula of 2-(2-fluoro-3-nitrophenyl)butanoic acid is C₁₁H₁₁FO₄N, with a molecular weight of approximately 246.20 g/mol. The presence of the fluoro and nitro groups on the phenyl ring significantly influences the compound's reactivity, solubility, and biological activity. These functional groups are known to enhance the lipophilicity and electronic properties of the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the context of pharmaceutical research, 2-(2-fluoro-3-nitrophenyl)butanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 2-(2-fluoro-3-nitrophenyl)butanoic acid has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced functional materials, such as organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, has shown that this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of 2-(2-fluoro-3-nitrophenyl)butanoic acid typically involves multi-step reactions starting from readily available starting materials. One common approach is to begin with 2-fluoro-3-nitrobenzaldehyde, which undergoes a series of transformations including Grignard reactions, esterification, and hydrolysis to yield the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and handling, while 2-(2-fluoro-3-nitrophenyl)butanoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle this compound in a well-ventilated area or fume hood to minimize exposure.

The environmental impact of 2-(2-fluoro-3-nitrophenyl)butanoic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations for chemical waste. Proper waste management practices can help minimize any potential environmental risks associated with its use.

In conclusion, 2-(2-fluoro-3-nitrophenyl)butanoic acid (CAS No. 2228353-10-2) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.